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Compound of Interest

Compound Name: TCA1

Cat. No.: B2714821 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Trichloroacetic Acid (TCA).

Adherence to these procedural guidelines is critical for ensuring laboratory safety and proper

chemical management.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling TCA, a highly corrosive and potentially carcinogenic substance, specific

personal protective equipment and engineering controls are mandatory to minimize exposure

risk.[1][2] Phosgene, a toxic gas, can form from TCA, making proper handling crucial.[1]

Exposure Limit Value Agency

Permissible Exposure Limit

(TWA)
0.5 ppm OSHA[1]

Threshold Limit Value (TWA) 0.5 ppm ACGIH[3]

NIOSH Recommended

Exposure Limit (TWA)
1 ppm NIOSH[3]
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Handling:

Always handle Trichloroacetic Acid within a certified laboratory chemical fume hood to

prevent inhalation of harmful fumes.[1][2]

Wear the appropriate personal protective equipment as detailed in the table above.

When preparing solutions, always add TCA to water slowly; never the other way around, to

avoid a violent reaction.

Ensure containers are tightly sealed when not in use to prevent the absorption of moisture

from the air, which can cause the crystalline solid to form a syrup.[1]

Storage:

Store TCA in a cool, dry, and well-ventilated area away from direct sunlight, heat, and

incompatible materials.[1][3]

Containers should be stored upright and below eye level in a designated and labeled area,

such as a chemical storage cabinet.[3]

Use secondary containment, like a polyethylene tub, to mitigate spills.[3]

Incompatible materials to avoid storing with TCA include oxidizers, bases, and metals.[1]

Spill and Exposure Response
Spill Response:

Due to its carcinogenic properties, do not attempt to clean up a TCA spill, regardless of the

size.[1]

Evacuate the immediate area and alert the designated chemical hygiene officer or

emergency contact.[1]

If a small, manageable spill occurs and you are trained for it, you may absorb the spill with

an inert, dry material and place it in a sealed container for hazardous waste disposal.[3]
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Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station and seek immediate medical attention.[3][4]

Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes and seek medical attention.[3] Remove contaminated clothing.[5]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5][6][7]

Waste Disposal Plan
Proper disposal of TCA waste is critical to prevent environmental contamination and ensure

regulatory compliance.

Hazardous Waste Determination: Waste containing TCA must be managed as dangerous

waste if the solution has a pH of 6 or lower, or if the concentration is 1% or greater.[3]

Collection: Collect TCA waste in a designated, compatible container, such as a polyethylene

container, provided by your institution's environmental health and safety department.[3]

Labeling and Storage: Ensure the waste container is clearly labeled as "Hazardous Waste"

with the full chemical name "Trichloroacetic Acid" and stored away from incompatible

materials.[3]

Disposal: Contact a licensed professional waste disposal service to handle the final disposal

of the material.[8] Do not dispose of TCA down the sink.[9]

Experimental Workflow for Handling TCA
The following diagram outlines the standard operating procedure for safely handling TCA in a

laboratory setting.
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Preparation
- Verify fume hood function
- Gather all required PPE

Don PPE
- Lab coat

- Splash goggles
- Viton or double nitrile gloves

Handling TCA
- Work within fume hood

- Keep container sealed when not in use

Experimental Use
- Add acid to water slowly
- Monitor for any reactions

Decontamination
- Clean work area

- Remove and dispose of gloves properly

Waste Collection
- Segregate TCA waste

- Use labeled, compatible containers

Store Waste
- Secure in designated area
- Await professional disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trichloroacetic Acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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